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Compound of Interest

Compound Name: Fluorosulfonic acid

Cat. No.: B1217915 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and prevention of corrosion when working with

fluorosulfonic acid (FSA).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with fluorosulfonic acid?

A1: Fluorosulfonic acid is a highly corrosive and toxic superacid.[1] Key hazards include:

Extreme Corrosivity: It is corrosive to most metals, glass, and other siliceous materials.[2][3]

Contact with skin and eyes causes severe, painful burns.[4][5][6]

Violent Reaction with Water: It reacts violently with water, producing toxic and corrosive

mists of hydrogen fluoride (HF) and sulfuric acid.[4][5][7]

Inhalation Hazard: Inhalation of its fumes can cause severe irritation of the nose, throat, and

respiratory tract, potentially leading to pulmonary edema.[2][4][5]

Reactivity: It reacts exothermically with bases and can release flammable hydrogen gas

upon contact with many metals.[5][7]

Q2: What materials are recommended for handling and storing fluorosulfonic acid?

A2: Due to its high corrosivity, material selection is critical.
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Metals: Standard stainless steels are generally not recommended. High-performance alloys

such as Hastelloy C-276 and Monel 400 offer superior corrosion resistance.[8]

Plastics/Polymers: Fluoropolymers are the preferred choice for linings and components.

Polytetrafluoroethylene (PTFE) and Perfluoroalkoxy (PFA) exhibit excellent chemical

resistance to strong acids like fluorosulfonic acid.[3][9][10][11]

Glass:Avoid using glass containers for storing fluorosulfonic acid, as it can corrode the

glass and produce toxic silicon tetrafluoride (SiF4) gas.[1][3]

Q3: What personal protective equipment (PPE) is required when working with fluorosulfonic
acid?

A3: A comprehensive PPE setup is mandatory:

Eye and Face Protection: A full face shield in combination with chemical safety goggles is

essential.[12]

Hand Protection: Use gloves specifically rated for handling highly corrosive acids. Thicker

(10-20 mil) Viton® or nitrile rubber gloves are recommended.[1] Thin disposable gloves offer

minimal protection and should be avoided for direct handling.

Body Protection: Wear a chemical-resistant apron or a full protective suit.[2][12] Ensure all

skin is covered.

Respiratory Protection: Work should be conducted in a well-ventilated fume hood. For spill

response or situations with potential for high vapor concentrations, a self-contained

breathing apparatus (SCBA) is necessary.[12][13]

Q4: What is the proper procedure for diluting fluorosulfonic acid?

A4: ALWAYS add the acid slowly to the diluent (e.g., water) in small increments, NEVER the

other way around.[2] This procedure helps to dissipate the heat generated from the exothermic

reaction and prevents violent splashing. The dilution should be performed in a suitable

container made of a resistant material and within a fume hood.

Q5: What should I do in case of a spill?
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A5: Immediate and appropriate action is crucial:

Evacuate: Clear the immediate area of all personnel.[1]

Ventilate: Ensure the area is well-ventilated, typically by using a fume hood.

Contain: Use an inert absorbent material like dry sand, earth, or vermiculite to contain the

spill.[2] DO NOT use combustible materials like sawdust.

Neutralize: Cautiously neutralize the contained spill with a suitable agent like soda ash or

lime.

Cleanup: Collect the neutralized residue using non-sparking tools and place it in a properly

labeled, sealed container for hazardous waste disposal.[9]

Decontaminate: Clean the spill area thoroughly.

For large spills, evacuate the area and contact emergency response personnel immediately.[2]

Q6: What are the first aid procedures for fluorosulfonic acid exposure?

A6: All exposures require immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with

copious amounts of water for at least 15 minutes.[2] After flushing, apply a 2.5% calcium

gluconate gel to the affected area.[2]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open.[1] Seek immediate medical attention.

Inhalation: Move the individual to fresh air immediately.[4] If breathing is difficult, administer

oxygen. If breathing has stopped, perform artificial respiration.

Ingestion:DO NOT induce vomiting. If the person is conscious, have them rinse their mouth

with water. Seek immediate medical attention.
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Issue Possible Cause(s) Recommended Action(s)

Visible corrosion or etching on

equipment (metal or glass)
Improper material selection.

Immediately and safely

transfer the acid to a

compatible container (e.g.,

PFA or a suitable alloy).

Review material compatibility

data and replace the corroded

equipment with a resistant

alternative.

Fuming or bubbling upon

contact with surfaces

Reaction with incompatible

materials (e.g., moisture,

bases, certain metals).

Ensure all equipment is clean

and dry before use. Verify the

compatibility of all materials

that will come into contact with

the acid.

Discoloration of the acid

Contamination from corroded

equipment or reaction with

impurities.

Stop the experiment. Safely

dispose of the contaminated

acid. Inspect equipment for

signs of corrosion and clean or

replace as necessary.

Unexpectedly rapid reaction or

temperature increase

Contamination, improper

mixing, or reaction with an

incompatible substance.

If safe to do so, cool the

reaction vessel externally. Be

prepared for a potential

pressure buildup. If the

reaction becomes

uncontrollable, evacuate the

area and follow emergency

procedures.

Quantitative Data on Material Compatibility
Quantitative corrosion rate data for fluorosulfonic acid is not widely available in published

literature. However, data for highly corrosive acids like sulfuric acid and hydrochloric acid can

provide a useful reference for material selection.

Table 1: Corrosion Rate of Metals in Sulfuric Acid
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Material Concentration (%) Temperature (°C)
Corrosion Rate
(mm/year)

Hastelloy C-276 0.5 M (approx. 4.8%) Room Temp 0.39

Stainless Steel 316 95% 70 > 0.1

ZERON 100 95% 70
< 0.1 (after initial

period)

Saramet 23 >90% 110

Decreases with

increasing

concentration

Note: Data for Hastelloy C-276 is from a study using 0.5 M sulfuric acid.[6] Data for stainless

steels is from studies in concentrated sulfuric acid.[9][14]

Table 2: General Chemical Resistance of Fluoropolymers

Material
Chemical Resistance to
Strong Acids

Temperature Range

PTFE Excellent -268°C to 260°C

PFA Excellent -200°C to 260°C

Note: PTFE and PFA are generally considered inert to strong acids within their operational

temperature ranges.[10][11][15]

Experimental Protocols
Protocol: Immersion Corrosion Testing (Based on ASTM
G31)
This protocol outlines a standardized method for determining the corrosion rate of a material

when immersed in a corrosive liquid.

1. Specimen Preparation:
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Obtain representative samples (coupons) of the material to be tested.

Measure the surface area of each coupon accurately.

Clean the coupons to remove any surface contaminants (e.g., degrease with a non-corrosive

solvent).

Weigh each coupon to the nearest 0.1 mg.

2. Test Setup:

Use a container made of a material that is inert to fluorosulfonic acid (e.g., a PFA vessel).

The volume of the acid should be sufficient to avoid significant changes in concentration

during the test. A general guideline is 20 mL of solution per square centimeter of specimen

surface area.

Suspend the coupons in the acid using a non-metallic holder (e.g., PTFE string or a PFA

rack). Ensure the coupons are fully immersed and not in contact with each other or the

container walls.

Conduct the test in a controlled environment, such as a fume hood with temperature control.

3. Test Procedure:

Immerse the prepared coupons in the fluorosulfonic acid.

Maintain the desired temperature and duration for the test. Test durations can range from

hours to weeks, depending on the expected corrosion rate.

After the exposure period, carefully remove the coupons from the acid.

4. Post-Test Cleaning and Evaluation:

Clean the coupons to remove any corrosion products using a method that does not remove a

significant amount of the base metal.

Rinse the cleaned coupons with deionized water and dry them thoroughly.
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Weigh the cleaned and dried coupons to the nearest 0.1 mg.

Calculate the mass loss.

Calculate the corrosion rate using the following formula: Corrosion Rate (mm/year) = (K × W)

/ (A × T × D) Where:

K = a constant (8.76 × 10^4 for mm/year)

W = mass loss in grams

A = surface area in cm²

T = exposure time in hours

D = density of the material in g/cm³

5. Reporting:

Document all test parameters, including material specification, coupon preparation methods,

acid concentration and temperature, test duration, and calculated corrosion rates.
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Caption: Workflow for Immersion Corrosion Testing.
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Caption: Decision Pathway for Material Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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